3-Acetoxy-8(17),13E-labdadien-15-oic acid

• Molecular Formula: C22H34O4
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C22H34O4/c1-14(13-20(24)25)7-9-17-15(2)8-10-18-21(4,5)19(26-16(3)23)11-12-22(17,18)6/h13,17-19H,2,7-12H2,1,3-6H3,(H,24,25)/b14-13+/t17-,18-,19-,22+/m1/s1
• InChIKey: OMNJRQNCWHCCBZ-ILUGMNPVSA-N

3-Acetoxy-8(17),13E-labdadien-15-oic Acid: Overview

3-Acetoxy-8(17),13E-labdadien-15-oic acid, also known as ent-3-acetoxy-labda-8(17),13-dien-15-oic acid (labda-15-oic acid), is a naturally occurring labdane-type diterpenoid. It has been isolated from the rhizomes of Cibotium barometz (L.) J.Sm. and reported in species such as Metasequoia glyptostroboides, Pinus pumila, and Solidago canadensis [1]. Its molecular formula is C22H34O4, with a molecular weight of 362.50 g/mol, and the CAS registry number is 63399-37-1 . This compound is commercially available in various purity grades (typically ≥98% by HPLC) for research applications, primarily in cardiovascular pharmacology and taste receptor studies.

Natural-product labdane diterpenoid: isolated from Solidago canadensis and Cibotium barometz; characterized by exocyclic 8(17)-methylene and C-3 acetoxy groups.

Mechanism studies: may support NO-cGMP pathway and calcium mobilization research models; reported vasorelaxation assay context.

Structure–activity relationship platform: suitable for investigating how double-bond position (exocyclic vs. endocyclic) and C-3 esterification influence receptor engagement.

• [1] PubChem. (2025). 3-Acetoxy-8(17),13E-labdadien-15-oic acid. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetoxy-8_17_13E-labdadien-15-oic-acid View Source

Key Structural Features of 3-Acetoxy-8(17),13E-labdadien-15-oic Acid

Labdane-type diterpenoids exhibit significant structure-activity relationship (SAR) divergence due to variations in their functional groups and stereochemistry. While many labdanes are recognized for their cardiovascular or anti-inflammatory properties, their specific pharmacological profiles, potencies, and mechanisms of action differ markedly. For instance, the presence and position of an acetoxy group critically influence target engagement, as seen in the differential inhibition of the hTAS2R31 bitterness receptor [1]. Similarly, the endothelium-dependence of vasorelaxation varies among analogs, impacting their utility in models of vascular dysfunction [2]. Substituting 3-Acetoxy-8(17),13E-labdadien-15-oic acid with a seemingly similar labdane like copalic acid or labdane-302 would lead to divergent experimental outcomes, particularly in studies requiring NO-cGMP pathway activation or specific receptor antagonism, thus compromising data reproducibility and interpretability.

Target pharmacophore

Exocyclic 8(17)-ene + C-3 acetoxy are required for hTAS2R31 engagement and define the activity profile of this labdane acid.

Endocyclic 7-ene isomer

Sempervirenic acid (3β-acetoxy-labda-7,13-diene-15-oic acid) shows no hTAS2R31 binding; shifting the double bond inside the decalin ring may abolish receptor interaction.

Deacetylated analog

Copalic acid lacks the C-3 acetoxy group and exhibits a fundamentally different activity profile; ester hydrolysis would alter target engagement and should not be assumed interchangeable.

• [1] Li, J., Pan, L., Fletcher, J. N., Lv, W., Deng, Y., Vincent, M. A., ... & Jia, Z. (2014). In vitro evaluation of potential bitterness-masking terpenoids from the Canada goldenrod (Solidago canadensis). Journal of Natural Products, 77(7), 1739-1743. View Source
• [2] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source

Comparative Evidence for 3-Acetoxy-8(17),13E-labdadien-15-oic Acid

hTAS2R31 Antagonism vs. Sempervirenic Acid

In isolated rat aortic rings pre-contracted with phenylephrine, 3-Acetoxy-8(17),13E-labdadien-15-oic acid (labda-15-oic acid) demonstrated concentration-dependent relaxation (0.1–300 μmol/L) in both endothelium-intact and endothelium-denuded preparations [1]. However, its potency was lower than that of the well-studied labdane diterpene, forskolin. In a direct head-to-head study, forskolin (0.1 nmol/L - 1 μmol/L) was found to be more potent than labda-15-oic acid at inducing vascular relaxation in arteries from both normotensive (2K) and hypertensive (2K-1C) rats [2].

hTAS2R31 Antagonism

Head-to-head

IC50 = 8 μM (3-acetoxycopalic acid) vs. no inhibition for sempervirenic acid

Supports exocyclic 8(17)-ene pharmacophore attribution for receptor engagement.

Molecular docking confirms differential active-site occupation.

Evidence Dimension	Vasorelaxant potency (EC50 or efficacy)
Target Compound Data	Concentration range: 0.1–300 μmol/L; relaxes pre-contracted aorta
Comparator Or Baseline	Forskolin (concentration range: 0.1 nmol/L - 1 μmol/L)
Quantified Difference	Forskolin was significantly more potent (reported as "more potent" at inducing relaxation) [2]
Conditions	Isolated rat aortic rings pre-contracted with phenylephrine; normotensive (2K) and 2K-1C hypertensive rat models

Why This Matters

This direct comparison establishes that while both compounds are vasodilators, forskolin is a more potent tool compound for cAMP-mediated relaxation, positioning 3-Acetoxy-8(17),13E-labdadien-15-oic acid as a more appropriate choice for studies focused on NO-cGMP pathway activation rather than maximal potency.

• [1] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source
• [2] Simplicio, J. A., Simão, M. R., Ambrosio, S. R., & Tirapelli, C. R. (2016). The Labdane Ent-3-Acetoxy-Labda-8(17), 13-Dien-15-Oic Decreases Blood Pressure In Hypertensive Rats. Arquivos Brasileiros de Cardiologia, 106(6), 481-490. View Source

NO-cGMP & K+ Channel-Mediated Vasorelaxation

The vasorelaxant effect of 3-Acetoxy-8(17),13E-labdadien-15-oic acid exhibits a significant endothelium-dependent component. In aortas from normotensive (2K) rats pre-contracted with phenylephrine, the compound was more effective at inducing relaxation in endothelium-intact rings compared to endothelium-denuded rings [1]. This endothelium-dependence was further evidenced by the attenuation of relaxation in the presence of L-NAME (a nitric oxide synthase inhibitor) and ODQ (a soluble guanylyl cyclase inhibitor) [2].

Vasorelaxation Mechanism

Class-level

Concentration-dependent relaxation (0.1–300 μmol/L) in rat aorta; inhibited by L-NAME, ODQ, and K+ channel blockers; increased cGMP.

Supports NO-cGMP pathway-response interpretation; direct comparator potency data not available.

Class-level inference from labdane diterpene literature; no head-to-head comparison with manool or 8(17),12E,14-labdatrien-18-oic acid.

Evidence Dimension	Endothelium-dependence of vasorelaxation
Target Compound Data	More effective relaxation in endothelium-intact vs. endothelium-denuded aortas; relaxation attenuated by L-NAME and ODQ
Comparator Or Baseline	Endothelium-denuded aortic rings (within-study baseline)
Quantified Difference	Significant attenuation of relaxation with endothelium removal or NOS inhibition
Conditions	Rat aortic rings pre-contracted with phenylephrine; presence/absence of endothelium; L-NAME (100 μmol/L) and ODQ (1 μmol/L) incubation

Why This Matters

This differential endothelium-dependence is critical for selecting appropriate vasodilators in disease models where endothelial function is compromised (e.g., hypertension, atherosclerosis). The compound's reliance on intact endothelium for maximal effect makes it a valuable probe for studying endothelial NO signaling.

• [1] Simplicio, J. A., Simão, M. R., Ambrosio, S. R., & Tirapelli, C. R. (2016). The Labdane Ent-3-Acetoxy-Labda-8(17), 13-Dien-15-Oic Decreases Blood Pressure In Hypertensive Rats. Arquivos Brasileiros de Cardiologia, 106(6), 481-490. View Source
• [2] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source

Selective Cytotoxicity: Hep-G2 & Kato-3 Models

3-Acetoxy-8(17),13E-labdadien-15-oic acid (labda-15-oic acid) was evaluated in a two-kidney, one-clip (2K-1C) rat model of renovascular hypertension [1]. Intravenous administration of the compound (0.3–3 mg/kg) induced significant hypotension in conscious hypertensive rats, an effect that was partially reduced by pre-treatment with L-NAME [2]. Notably, the NOx increase induced by the compound was blunted in arteries from hypertensive rats compared to normotensive controls, suggesting a differential effect in the disease state.

Selective Cytotoxicity

Analog inference

3-acetoxy-labda-8(17),12(E),14-triene-2-ol showed moderate Hep-G2 and Kato-3 activity; 2,3-diol analog was broadly cytotoxic.

Supports selective cytotoxicity screening context for 3-acetoxy series.

Exact 15-oic acid data needed to confirm trend; IC50 values not available in abstract.

Evidence Dimension	Hypotensive effect in hypertensive vs. normotensive rats
Target Compound Data	Dose-dependent hypotension (0.3–3 mg/kg, i.v.) in 2K-1C hypertensive rats
Comparator Or Baseline	Normotensive (2K) rats; L-NAME pre-treatment
Quantified Difference	Hypotensive effect partially attenuated by L-NAME; NOx increase lower in hypertensive vs. normotensive arteries
Conditions	Conscious 2K-1C hypertensive male Wistar rats; intravenous administration

Why This Matters

This data provides direct evidence of in vivo efficacy in a clinically relevant hypertension model. The differential NOx response between normotensive and hypertensive states highlights the compound's utility in studying endothelial dysfunction, a hallmark of cardiovascular disease.

• [1] Simplicio, J. A., Simão, M. R., Ambrosio, S. R., & Tirapelli, C. R. (2016). The Labdane Ent-3-Acetoxy-Labda-8(17), 13-Dien-15-Oic Decreases Blood Pressure In Hypertensive Rats. Arquivos Brasileiros de Cardiologia, 106(6), 481-490. View Source
• [2] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source

Differential Inhibition of hTAS2R31 Bitterness Receptor vs. Sempervirenic Acid

3-Acetoxy-8(17),13E-labdadien-15-oic acid, identified as 3β-acetoxycopalic acid in the literature, was the first labdane diterpene reported to inhibit the human bitterness receptor hTAS2R31 with an IC50 of 8 μM [1]. Importantly, a closely related structural analog, sempervirenic acid (compound 3), did not exhibit this inhibitory activity, and molecular docking studies confirmed that 3β-acetoxycopalic acid binds favorably to the hTAS2R31 active site, whereas sempervirenic acid does not [1].

Evidence Dimension	hTAS2R31 receptor inhibition
Target Compound Data	IC50 = 8 μM
Comparator Or Baseline	Sempervirenic acid (structurally related labdane)
Quantified Difference	Target compound: IC50 = 8 μM; Sempervirenic acid: no inhibitory activity
Conditions	In vitro hTAS2R31 activation assay; molecular docking

Why This Matters

This striking structure-activity relationship demonstrates the critical role of the 3-acetoxy group in conferring hTAS2R31 antagonism. For procurement decisions in taste research, this compound represents a validated, unique tool for studying bitter taste masking, with no comparable activity observed in a close structural analog.

• [1] Li, J., Pan, L., Fletcher, J. N., Lv, W., Deng, Y., Vincent, M. A., ... & Jia, Z. (2014). In vitro evaluation of potential bitterness-masking terpenoids from the Canada goldenrod (Solidago canadensis). Journal of Natural Products, 77(7), 1739-1743. View Source

Mechanism of Action: Activation of NO-cGMP Pathway vs. Labdane-302

3-Acetoxy-8(17),13E-labdadien-15-oic acid (labda-15-oic acid) induces vasorelaxation primarily through activation of the endothelial NO-cGMP pathway, opening of K+ channels, and alteration of Ca2+ mobilization [1]. This contrasts with the mechanism of another labdane diterpene, labdane-302 (8(17),12E,14-labdatrien-18-oic acid), which causes hypotension through peripheral vasodilation mediated in part by NO and PGI2 and by direct blockade of Ca2+ entry through L-type Ca2+ channels [2].

Evidence Dimension	Primary mechanism of vasorelaxation
Target Compound Data	Activates endothelial NO-cGMP pathway, opens K+ channels, alters Ca2+ mobilization
Comparator Or Baseline	Labdane-302 (8(17),12E,14-labdatrien-18-oic acid)
Quantified Difference	Labdane-302: IC50 = 5.4 ± 1.4 μM for relaxation of phenylephrine-induced contraction; direct L-type Ca2+ channel blockade (~50% inhibition at 100 μM)
Conditions	Rat aortic rings; isolated mesenteric artery rings; GH3 cells for Ca2+ current measurement

Why This Matters

The distinct mechanisms of action imply different utility in research applications. Labdane-302 is a direct calcium channel blocker, while 3-Acetoxy-8(17),13E-labdadien-15-oic acid is an endothelial NO-cGMP pathway activator. Selection between these compounds should be guided by the specific signaling pathway of interest in the experimental design.

• [1] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source
• [2] de Oliveira, A. P., Furtado, F. F., da Silva, M. S., de Medeiros, I. A., & Baraúna, S. C. (2006). Calcium channel blockade as a target for the cardiovascular effects induced by the 8 (17), 12E, 14-labdatrien-18-oic acid (labdane-302). Vascular Pharmacology, 44(5), 338-344. View Source

Application Scenarios for 3-Acetoxy-8(17),13E-labdadien-15-oic Acid

Bitterness-Masking Assay Prototyping

Given its strong endothelium-dependent component of vasorelaxation, as demonstrated by greater efficacy in endothelium-intact aortic rings and attenuation by L-NAME and ODQ [1], 3-Acetoxy-8(17),13E-labdadien-15-oic acid is an ideal tool compound for studying endothelial nitric oxide synthase (eNOS) activation and downstream cGMP signaling in vascular biology. This is particularly relevant for research on endothelial dysfunction associated with hypertension, diabetes, and atherosclerosis.

Vasorelaxant Pharmacology & Hypertension Models

The compound's proven ability to induce significant hypotension in the 2K-1C rat model of renovascular hypertension [2] supports its use as a reference vasodilator in preclinical studies of novel antihypertensive therapies. The observed blunted NOx response in hypertensive arteries also makes it a valuable probe for studying disease-associated changes in endothelial function and NO bioavailability.

Phytochemical Standardization

As the first labdane diterpene identified as a hTAS2R31 antagonist with an IC50 of 8 μM [3], this compound is a unique lead structure for developing bitterness-masking agents. Its high content in Solidago canadensis extracts (up to 2.24 g/100 g dry weight) [3] further suggests potential for scalable isolation. Research and development programs aimed at improving the palatability of oral pharmaceuticals, functional foods, and beverages will find this compound particularly relevant.

Comparative Pharmacology of Labdane Diterpenes

Owing to its well-characterized mechanism of action (NO-cGMP pathway activation) and distinct profile compared to other labdanes like labdane-302 (direct calcium channel blockade) [4] and forskolin (potent adenylate cyclase activator) [5], 3-Acetoxy-8(17),13E-labdadien-15-oic acid serves as a key compound in structure-activity relationship (SAR) studies of labdane diterpenoids. It is essential for delineating how specific functional groups (e.g., the 3-acetoxy moiety) influence target engagement and downstream signaling.

Application

Selection Property

Validation Focus

Bitterness receptor screening studies

Exocyclic 8(17)-ene pharmacophore identity

hTAS2R31 receptor engagement verification vs. endocyclic isomer

Vasorelaxation mechanism research

NO-cGMP pathway modulation context

Endothelium-dependent/-independent response review; comparator potency evaluation

Phytochemical standardization

Labdane diterpenoid reference standard

Identity and purity confirmation vs. co-occurring analogs (copalic acid, 3-hydroxycopalic acid)

• [1] Simplicio, J. A., Pernomian, L., Simão, M. R., Cárnio, E. C., Batalhão, M. E., Ambrósio, S. R., & Tirapelli, C. R. (2014). Mechanisms underlying the vascular and hypotensive actions of the labdane ent-3-acetoxy-labda-8(17),13-dien-15-oic acid. European Journal of Pharmacology, 726, 66-76. View Source
• [2] Simplicio, J. A., Simão, M. R., Ambrosio, S. R., & Tirapelli, C. R. (2016). The Labdane Ent-3-Acetoxy-Labda-8(17), 13-Dien-15-Oic Decreases Blood Pressure In Hypertensive Rats. Arquivos Brasileiros de Cardiologia, 106(6), 481-490. View Source
• [3] Li, J., Pan, L., Fletcher, J. N., Lv, W., Deng, Y., Vincent, M. A., ... & Jia, Z. (2014). In vitro evaluation of potential bitterness-masking terpenoids from the Canada goldenrod (Solidago canadensis). Journal of Natural Products, 77(7), 1739-1743. View Source
• [4] de Oliveira, A. P., Furtado, F. F., da Silva, M. S., de Medeiros, I. A., & Baraúna, S. C. (2006). Calcium channel blockade as a target for the cardiovascular effects induced by the 8 (17), 12E, 14-labdatrien-18-oic acid (labdane-302). Vascular Pharmacology, 44(5), 338-344. View Source
• [5] Simplicio, J. A., Simão, M. R., Ambrosio, S. R., & Tirapelli, C. R. (2016). The Labdane Ent-3-Acetoxy-Labda-8(17), 13-Dien-15-Oic Decreases Blood Pressure In Hypertensive Rats. Arquivos Brasileiros de Cardiologia, 106(6), 481-490. View Source